Cas no 2138358-76-4 ((5-methylpyrimidin-2-yl)methanesulfonyl chloride)

• Product Name: (5-methylpyrimidin-2-yl)methanesulfonyl chloride
• CAS No: 2138358-76-4
• MF: C₆H₇ClN₂O₂S
• MW: 206.649978876114
• CID: 5877161
• PubChem ID: 165485755
• Update Time: 2025-11-07

(5-methylpyrimidin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (5-methylpyrimidin-2-yl)methanesulfonyl chloride
• EN300-1120566
• 2138358-76-4

• Inchi： 1S/C6H7ClN2O2S/c1-5-2-8-6(9-3-5)4-12(7,10)11/h2-3H,4H2,1H3
• InChI Key： VVEKJTONVGWCGC-UHFFFAOYSA-N
• SMILES： ClS(CC1N=CC(C)=CN=1)(=O)=O

Computed Properties

• Exact Mass: 205.9916763g/mol
• Monoisotopic Mass: 205.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.3Ų

Additional information on (5-methylpyrimidin-2-yl)methanesulfonyl chloride

Introduction to (5-methylpyrimidin-2-yl)methanesulfonyl chloride (CAS No. 2138358-76-4)

(5-methylpyrimidin-2-yl)methanesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number CAS No. 2138358-76-4, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it particularly valuable in the development of new drugs and agrochemicals, where precise molecular modifications are essential for achieving desired biological activities.

The compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of a methyl group at the 5-position and a methanesulfonyl chloride moiety at the 2-position enhances its reactivity, making it a versatile building block for further chemical transformations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. The (5-methylpyrimidin-2-yl)methanesulfonyl chloride has emerged as a key intermediate in the synthesis of small-molecule inhibitors that modulate critical biological pathways. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are pivotal in cancer therapy by inhibiting aberrant signaling pathways that drive tumor growth.

One of the most compelling aspects of this compound is its role in the development of next-generation antiviral agents. The pyrimidine scaffold is a common structural motif in many antiviral drugs, and modifications at specific positions can significantly enhance drug efficacy and selectivity. The methanesulfonyl chloride group provides a reactive site for further functionalization, allowing chemists to tailor the molecule for optimal interaction with viral targets. Recent publications highlight its use in synthesizing compounds that exhibit potent antiviral activity against RNA viruses, including those responsible for emerging infectious diseases.

The synthetic applications of (5-methylpyrimidin-2-yl)methanesulfonyl chloride are also noteworthy. Its reactivity with nucleophiles such as amines and alcohols allows for the facile introduction of diverse functional groups, enabling the construction of complex molecular architectures. This property is particularly valuable in drug discovery pipelines where rapid access to structurally diverse libraries is essential for hit identification and optimization.

Moreover, the compound has shown promise in materials science applications beyond pharmaceuticals. Its ability to undergo selective reactions makes it useful in the synthesis of advanced polymers and coatings that exhibit enhanced thermal stability and mechanical strength. These materials are increasingly relevant in industries requiring high-performance solutions, such as aerospace and electronics.

The industrial production of (5-methylpyrimidin-2-yl)methanesulfonyl chloride adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as recrystallization and chromatography to isolate the compound in high yield. This commitment to quality is critical given its applications in sensitive areas like drug development, where impurities can compromise efficacy and safety.

Future research directions may explore novel derivatives of this compound with enhanced properties such as improved solubility or bioavailability. Additionally, computational modeling techniques are being increasingly utilized to predict the behavior of these molecules in biological systems, which can accelerate the discovery process by identifying promising candidates before experimental synthesis.

In conclusion, (5-methylpyrimidin-2-yl)methanesulfonyl chloride (CAS No. 2138358-76-4) represents a significant advancement in synthetic chemistry with broad applications across multiple industries. Its role as an intermediate in pharmaceutical development underscores its importance in addressing global health challenges through innovative molecular design. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of chemical innovation.